Cas no 1415638-23-1 (1-benzhydrylazetidine-2,2,3,3,4,4-d6)

• Product Name: 1-benzhydrylazetidine-2,2,3,3,4,4-d6
• CAS No: 1415638-23-1
• MF: C₁₆H₁₇N
• MW: 229.349854230881
• CID: 6825659
• PubChem ID: 153708831
• Update Time: 2025-03-27

1-benzhydrylazetidine-2,2,3,3,4,4-d6 Chemical and Physical Properties

Names and Identifiers

• CS-23798
• 1415638-23-1
• 1-benzhydrylazetidine-2,2,3,3,4,4-d6

• Inchi： 1S/C16H17N/c1-3-8-14(9-4-1)16(17-12-7-13-17)15-10-5-2-6-11-15/h1-6,8-11,16H,7,12-13H2/i7D2,12D2,13D2
• InChI Key： AZHWVHNIAGJINK-JIXMQKHESA-N
• SMILES： N1(C(C2C=CC=CC=2)C2C=CC=CC=2)C([2H])([2H])C([2H])([2H])C1([2H])[2H]

Computed Properties

• Exact Mass: 229.173760022Da
• Monoisotopic Mass: 229.173760022Da
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 3.2Ų